Cas no 1374651-77-0 (6-bromo-5-isopropoxy-1h-indazole)

• Product Name: 6-bromo-5-isopropoxy-1h-indazole
• CAS No: 1374651-77-0
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• MDL: MFCD22380485
• CID: 1245173
• PubChem ID: 118798045
• Update Time: 2025-06-11

6-bromo-5-isopropoxy-1h-indazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-isopropoxy-1h-indazole
• 6-bromo-5-(propan-2-yloxy)-1H-indazole
• 6-bromo-5-propan-2-yloxy-1H-indazole
• CS-0360972
• MFCD22380485
• DB-169827
• 1374651-77-0
• 6-Bromo-5-isopropoxy-2H-indazole

• MDL： MFCD22380485
• Inchi： 1S/C10H11BrN2O/c1-6(2)14-10-3-7-5-12-13-9(7)4-8(10)11/h3-6H,1-2H3,(H,12,13)
• InChI Key： AKXSSYQGDNEATC-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=NN2)C=C1OC(C)C

Computed Properties

• Exact Mass: 254.00548g/mol
• Monoisotopic Mass: 254.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-bromo-5-isopropoxy-1h-indazole

Introduction to 6-Bromo-5-Isopropoxy-1H-Indazole (CAS No. 1374651-77-0)

6-Bromo-5-isopropoxy-1H-indazole (CAS No. 1374651-77-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom at the 6-position, an isopropoxy group at the 5-position, and an indazole core. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The indazole scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate a wide range of biological targets. The presence of the bromine and isopropoxy groups in 6-bromo-5-isopropoxy-1H-indazole further enhances its pharmacological properties, making it an attractive molecule for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of 6-bromo-5-isopropoxy-1H-indazole in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. Specifically, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways, such as COX-2 and LOX, which are implicated in chronic inflammatory diseases like arthritis and asthma.

In addition to its anti-inflammatory properties, 6-bromo-5-isopropoxy-1H-indazole has demonstrated promising anticancer effects. Studies have shown that it can induce apoptosis in cancer cells by modulating signaling pathways such as p53 and Bcl-2. This makes it a potential lead compound for the development of new cancer therapeutics. The compound's ability to selectively target cancer cells while sparing normal cells is particularly noteworthy, as it could help reduce the side effects associated with traditional chemotherapy.

The structural versatility of 6-bromo-5-isopropoxy-1H-indazole also allows for easy modification through synthetic chemistry techniques. Researchers can introduce various functional groups at different positions on the indazole ring to fine-tune its pharmacological properties. This flexibility is crucial for optimizing the compound's efficacy and safety profile during drug development.

In the context of drug discovery, 6-bromo-5-isopropoxy-1H-indazole has been used as a starting point for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. Its unique chemical structure makes it an excellent scaffold for library design, enabling researchers to rapidly screen large numbers of analogs for their biological activities.

Beyond its direct therapeutic applications, 6-bromo-5-isopropoxy-1H-indazole has also found use as a tool compound in academic research. Its well-characterized biological activities make it a valuable probe for studying cellular processes and signaling pathways involved in disease states. For example, researchers have used this compound to investigate the mechanisms underlying inflammation and cancer progression, providing insights that could inform the development of new therapeutic strategies.

The synthesis of 6-bromo-5-isopropoxy-1H-indazole typically involves multi-step reactions that start from readily available starting materials. Key synthetic routes include the formation of the indazole core through cyclization reactions, followed by selective functionalization at the 5 and 6 positions. Recent advancements in synthetic methods have made these processes more efficient and scalable, facilitating the production of this compound on both laboratory and industrial scales.

In conclusion, 6-bromo-5-isopropoxy-1H-indazole (CAS No. 1374651-77-0) is a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.